Cas no 2227818-73-5 (methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227818-73-5
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5943300
• PubChem ID: 165781421
• Update Time: 2025-05-21

methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1776975
• methyl 5-[(1R)-2-amino-1-hydroxyethyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2227818-73-5

• Inchi： 1S/C8H13N3O3/c1-11-6(7(12)4-9)3-5(10-11)8(13)14-2/h3,7,12H,4,9H2,1-2H3/t7-/m1/s1
• InChI Key： GDVHSYKXRIGJFA-SSDOTTSWSA-N
• SMILES： O[C@H](CN)C1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(1R)-2-Amino-1-Hydroxyethyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2227818-73-5): A Comprehensive Overview

Methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227818-73-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The chemical structure of methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate (CAS No. 2227818-73-5) is defined by its molecular formula, C₉H₁₄N₄O₃. The compound features a pyrazole ring with a methyl group and a substituted amino-hydroxyethyl side chain. The presence of these functional groups imparts unique chemical and physical properties to the molecule. Notably, the amino and hydroxyl groups contribute to the compound's polarity and hydrogen bonding capabilities, which are crucial for its biological interactions.

The molecular weight of methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate is approximately 206.23 g/mol. The compound is typically synthesized through multi-step processes involving the condensation of appropriate precursors, such as methyl esters and amino acids, followed by cyclization to form the pyrazole ring. The specific stereochemistry of the (1R) configuration is essential for its biological activity and selectivity.

Synthesis Methods

The synthesis of methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate has been explored using various approaches. One common method involves the reaction of methyl 5-bromopyrazole-3-carboxylate with (R)-glycine ethyl ester hydrochloride in the presence of a base, followed by reduction and deprotection steps to yield the final product. This method provides high yields and good enantiomeric purity, making it suitable for large-scale production.

Another approach involves the use of chiral catalysts or auxiliaries to achieve stereoselective synthesis. For example, asymmetric hydrogenation of a suitable prochiral intermediate can lead to the formation of the desired (R)-enantiomer with high enantioselectivity. These synthetic strategies not only enhance the efficiency of the process but also ensure the quality and consistency of the final product.

Biological Activities

Methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate has been investigated for its potential therapeutic applications in various disease models. Recent studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In anti-inflammatory studies, methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

In cancer research, this compound has demonstrated promising anti-proliferative effects against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. Mechanistic studies have revealed that methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate induces cell cycle arrest at the G0/G1 phase and promotes apoptosis through mitochondrial dysfunction and caspase activation.

Mechanisms of Action

The biological activities of methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate are attributed to its ability to interact with specific molecular targets involved in cellular signaling pathways. For instance, its anti-inflammatory effects are mediated through inhibition of NF-kB activation and downregulation of inflammatory gene expression. In cancer cells, the compound may target multiple signaling pathways, including PI3K/Akt, MAPK/ERK, and p53 pathways, leading to cell cycle arrest and apoptosis.

In neuroprotective studies, methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methylpyrazole-3-carboxylate has been shown to protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that this compound may have potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Potential and Future Directions

The promising biological activities of methyl 5-(1R)-2-amino-1-hydroxyethyl-1-methy lpyrazole -3-car boxyl ate strong > have sparked interest in its clinical development . Preclinical studies have demonstrated its safety profile in animal models , with no significant toxicity observed at therapeutic doses . However , further clinical trials are necessary to evaluate its efficacy and safety in human subjects . p > < p > Ongoing research efforts are focused on optimizing the pharmacokinetic properties of this compound , such as improving its solubility , stability , and bioavailability . Additionally , combination therapies involving this compound with other drugs are being explored to enhance therapeutic outcomes . For example , co-administration with standard anti-inflammatory or anti-cancer agents may provide synergistic effects , leading to improved treatment responses . p > < p > In conclusion , methyl 5 -( 1 R ) - 2 - amino - 1 - hydroxy eth yl - 1 - meth yl pyra zol e - 3 - car boxyla te ( CAS No . 2227808 - 73 - 5 ) represents a promising lead compound in medicinal chemistry with diverse biological activities . Its unique structural features , coupled with its potential therapeutic applications , make it an attractive candidate for further development in drug discovery programs . As research continues to advance our understanding of this compound , it holds great promise for addressing unmet medical needs in various disease areas . p >